Cas no 13464-19-2 (Carbonochloridothioicacid, S-phenyl ester)

• Product Name: Carbonochloridothioicacid, S-phenyl ester
• CAS No: 13464-19-2
• MF: C₇H₅ClOS
• MW: 172.631999731064
• CID: 220519
• PubChem ID: 83493
• Update Time: 2025-10-29

Carbonochloridothioicacid, S-phenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonochloridothioicacid, S-phenyl ester
• Phenyl chlorothioformate
• S-phenyl chloromethanethioate
• (phenylsulfanyl)carbonyl chloride
• (phenylthio)carbonyl chloride
• Phenyl chlorothiolformate
• phenyl chlorothionoformate
• phenyl thiochloroformate
• phenyl thionochloroformate
• s-phenyl carbonochloridothioate
• S-Phenyl chlorothioformate
• S-Phenylthiocarbonyl chloride
• (Phenylthio)formyl chloride
• (Phenylthio)formic acid chloride
• Chlorothioformic acid S-phenyl ester
• chloromethanethioic acid S-phenyl ester
• Chloridothiocarbonic acid S-phenyl ester
• DTXSID5065481
• AKOS006228279
• S-Phenyl chloridothiocarbonate
• SCHEMBL979444
• 13464-19-2
• EINECS 236-679-7
• Carbonochloridothioic acid, S-phenyl ester
• S-Phenyl carbonylchloridothioate
• Formic acid, chlorothio-, S-phenyl ester
• FT-0636896
• EN300-379859
• S-Phenyl chlorothiolformate
• NS00024350
• Phenyl chlorothioformate,98%
• carbonochloridothioicacid,s-phenylester
• DB-042248

• MDL： MFCD00013651
• Inchi： 1S/C7H5ClOS/c8-7(9)10-6-4-2-1-3-5-6/h1-5H
• InChI Key： HBEFYGYBMKPNSZ-UHFFFAOYSA-N
• SMILES： ClC(=O)SC1C=CC=CC=1

Computed Properties

• Exact Mass: 171.97500
• Monoisotopic Mass: 171.9749636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.2480
• Boiling Point: 107°/10mm
• Flash Point: 105℃
• PSA: 42.37000
• LogP: 3.13750
• Sensitiveness: Sensitive to humidity

Carbonochloridothioicacid, S-phenyl ester Security Information

• Symbol:
• Hazard Statement： H314,H318,H302
• Warning Statement： P260,P303
  P361
  P353,P305
  P351
  P338,P301
  P330
  P331,P405,P501a

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Carbonochloridothioicacid, S-phenyl ester

Carbonochloridothioic Acid, S-phenyl Ester (CAS No. 13464-19-2): A Comprehensive Overview

Carbonochloridothioic acid, S-phenyl ester, identified by its CAS number 13464-19-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in synthetic chemistry and medicinal chemistry. The esterification of carbonochloridothioic acid with phenyl groups introduces a versatile moiety that enhances its reactivity and utility in various chemical transformations.

The molecular structure of Carbonochloridothioic acid, S-phenyl ester consists of a carbonochloridothioic acid backbone modified with a phenyl ester group. This modification imparts specific electronic and steric properties, making the compound a valuable intermediate in the synthesis of more complex molecules. The presence of both chloro and thio groups provides multiple sites for functionalization, enabling chemists to tailor the compound for diverse applications.

In recent years, there has been growing interest in the use of Carbonochloridothioic acid, S-phenyl ester as a building block in the development of novel pharmaceuticals. Its structural features make it an excellent candidate for constructing heterocyclic compounds, which are prevalent in many bioactive molecules. Researchers have explored its utility in synthesizing derivatives that exhibit potential biological activities, including anti-inflammatory and antimicrobial properties. The phenyl ester group, in particular, has been shown to enhance the solubility and bioavailability of drug candidates, making this compound a promising tool in drug discovery.

The synthesis of Carbonochloridothioic acid, S-phenyl ester typically involves multi-step organic reactions that require precise control over reaction conditions. The process often begins with the chlorination and thiolation of a precursor molecule, followed by esterification with phenyl alcohol under acidic conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have also been employed to improve yield and purity. These methods highlight the compound's significance as a key intermediate in modern synthetic chemistry.

One of the most compelling aspects of Carbonochloridothioic acid, S-phenyl ester is its role in the development of novel materials. Beyond pharmaceutical applications, this compound has been investigated for its potential use in polymer chemistry and material science. Its ability to undergo selective functionalization allows for the creation of polymers with tailored properties, such as enhanced thermal stability or biodegradability. These applications underscore the versatility of Carbonochloridothioic acid, S-phenyl ester and its broad impact across multiple scientific disciplines.

The chemical reactivity of Carbonochloridothioic acid, S-phenyl ester has also been explored in catalysis research. The compound's unique functional groups make it an effective ligand or catalyst precursor in various organic transformations. For instance, it has been used to facilitate asymmetric hydrogenation reactions, where its chiral environment promotes high enantioselectivity. Such findings highlight its potential as a catalyst designer's tool kit component for developing more efficient synthetic routes.

In conclusion, Carbonochloridothioic acid, S-phenyl ester, with its CAS number 13464-19-2, represents a fascinating compound with wide-ranging applications. From pharmaceutical intermediates to advanced materials and catalytic systems, its versatility makes it an indispensable tool for researchers across various fields. As our understanding of organic chemistry continues to evolve, the importance of compounds like this is likely to grow even further.